Cas no 65384-02-3 (2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid)

2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid is a heterocyclic compound featuring a tetrahydrobenzofuran core with a carboxylic acid functional group at the 3-position and a methyl substituent at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The saturated ring system enhances stability, while the carboxylic acid group allows for further derivatization via esterification, amidation, or other coupling reactions. Its rigid framework is advantageous in designing bioactive molecules with targeted properties. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and extreme temperatures to maintain purity. Suitable for research and industrial-scale synthesis.
2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid structure
65384-02-3 structure
Product Name:2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid
CAS No:65384-02-3
MF:C10H12O3
MW:180.200483322144
CID:512356
PubChem ID:788755
Update Time:2025-05-22

2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
    • 2-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID
    • 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid
    • 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-2-methyl-
    • 2-Methyl-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid, AldrichCPR
    • AKOS000301801
    • 65384-02-3
    • SR-01000452512-1
    • CS-0317414
    • A835098
    • Oprea1_628986
    • 66091-48-3
    • FT-0641016
    • DTXSID20984590
    • SR-01000452512
    • Oprea1_089992
    • 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid
    • MDL: MFCD02152933
    • Inchi: 1S/C10H12O3/c1-6-9(10(11)12)7-4-2-3-5-8(7)13-6/h2-5H2,1H3,(H,11,12)
    • InChI Key: BBXHUEFHBLFIMD-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 316.3±42.0 °C at 760 mmHg
  • Flash Point: 145.1±27.9 °C
  • PSA: 50.44000
  • LogP: 2.16500
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid Security Information

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Additional information on 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid

Recent Advances in the Study of 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid (CAS: 65384-02-3)

2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid (CAS: 65384-02-3) is a significant chemical compound in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and applications in drug development.

Recent literature has demonstrated that 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tetrahydrobenzofuran core, make it an attractive candidate for the design of compounds targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. Researchers have explored its potential as a building block for the development of selective enzyme inhibitors and receptor modulators.

One of the most notable advancements involves the optimization of synthetic routes for 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid. A study published in the Journal of Medicinal Chemistry (2023) reported an improved catalytic hydrogenation method that enhances yield and purity while reducing environmental impact. This method employs a novel palladium-based catalyst under mild conditions, achieving a yield of over 90% with minimal byproducts.

In terms of pharmacological applications, recent in vitro and in vivo studies have investigated the compound's anti-inflammatory and neuroprotective effects. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential utility in the treatment of chronic inflammatory conditions. Additionally, preliminary data from animal models indicate that certain analogs may cross the blood-brain barrier, opening avenues for CNS-targeted therapies.

Another area of active research focuses on the compound's role in metabolic disease management. A recent patent application (WO2023056789) describes novel derivatives of 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid that act as dual agonists for peroxisome proliferator-activated receptors (PPARs), which are implicated in glucose and lipid metabolism. These findings suggest potential applications in the treatment of type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Despite these promising developments, challenges remain in the clinical translation of 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid-based therapeutics. Issues such as bioavailability optimization, metabolic stability, and target selectivity require further investigation. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify the most pharmacologically favorable derivatives while minimizing off-target effects.

In conclusion, 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic Acid (CAS: 65384-02-3) continues to emerge as a valuable scaffold in medicinal chemistry. Recent advances in synthetic methodologies and pharmacological characterization have expanded its potential applications across multiple therapeutic areas. Ongoing research is expected to yield more optimized derivatives with improved drug-like properties, potentially leading to novel clinical candidates in the coming years.

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